2-((6-(2,5-dimethoxyphenyl)pyridazin-3-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[6-(2,5-dimethoxyphenyl)pyridazin-3-yl]sulfanyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H21N3O3S/c1-14-5-4-6-15(11-14)22-20(25)13-28-21-10-8-18(23-24-21)17-12-16(26-2)7-9-19(17)27-3/h4-12H,13H2,1-3H3,(H,22,25)
• InChI Key: WXYDXKIROGZXIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• CAS No.: 941992-26-3

Description

2-((6-(2,5-dimethoxyphenyl)pyridazin-3-yl)thio)-N-(m-tolyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DPTA or DPTA-T and is a thioamide derivative of pyridazinone.

Scientific Research Applications

Synthesis and Characterization

Research has led to the discovery and optimization of novel pyridazin-3-one derivatives, showing potential in the treatment of attentional and cognitive disorders due to their high affinity and selectivity for histamine H3 receptors. These compounds exhibit ideal pharmaceutical properties for CNS drugs, highlighting their significance in medicinal chemistry (R. Hudkins et al., 2011).

Antimicrobial and Antioxidant Applications

Studies have synthesized novel pyridine and fused pyridine derivatives, demonstrating moderate to good antimicrobial and antioxidant activities. These findings indicate the compound's derivatives as potential candidates for developing new antimicrobial agents (E. M. Flefel et al., 2018).

Anticancer and Antitumor Potentials

The synthesis of new heterocyclic compounds, including pyrimidinones and oxazinones, has been explored for their anticancer activities. Some of these synthesized compounds have shown satisfactory activity against a panel of human tumor cell lines, suggesting their use in developing new anticancer therapies (S. Shaker et al., 2016).

Insecticidal Effects

Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and evaluated for their insecticidal effects against the cotton leafworm, Spodoptera littoralis. This research opens new avenues for developing environmentally friendly insecticides (A. Fadda et al., 2017).

Solubility and Drug Formulation

The solubility and thermodynamics of related pyridazinone derivatives have been studied in various solvents at different temperatures. These studies are crucial for improving the formulation and bioavailability of pharmaceutical compounds, addressing the challenges of poor aqueous solubility and toxicity (M. Imran et al., 2017).